N'-[4-(diethylamino)benzylidene]-4-nitrobenzohydrazide

• IUPAC Name: N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C18H20N4O3/c1-3-21(4-2)16-9-5-14(6-10-16)13-19-20-18(23)15-7-11-17(12-8-15)22(24)25/h5-13H,3-4H2,1-2H3,(H,20,23)/b19-13+
• InChI Key: DMUWREYMRIIJNX-CPNJWEJPSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

N-[4-(diethylamino)benzylidene]-4-nitrobenzohydrazide, commonly known as DNPH or Brady's reagent, is a chemical compound that is widely used in scientific research. It is a yellow to orange crystalline powder that is soluble in ethanol, acetone, and chloroform. DNPH is a derivative of hydrazine, which is a common reagent used in organic synthesis.

Scientific Research Applications

Synthesis and Biological Activities

N'-[4-(diethylamino)benzylidene]-4-nitrobenzohydrazide and its derivatives have been synthesized and evaluated for various biological activities. For instance, a series of hydrazones, including 2-cyano-N'-(4-diethylamino-2-hydroxybenzylidene)acetohydrazide, have shown effective xanthine oxidase inhibitory activities, which are important in the treatment of gout and hyperuricemia (Xue et al., 2022). Similarly, Schiff base complexes derived from this compound have been explored for their antimicrobial properties against various species (Dikio et al., 2017).

Molecular Structure and Crystallography

The molecular structure and crystallography of this compound and its derivatives have been extensively studied. For example, the structure of N'-(4-Hydroxybenzylidene)-4-nitrobenzohydrazide was analyzed, revealing an approximately planar molecule and important insights into its crystal packing (Dai & Mao, 2010). Other derivatives, such as (E)-N'-(4-Chlorobenzylidene)- and (E)-N'-(4-bromobenzylidene)- derivatives, have been studied to understand their conformation and hydrogen bonding patterns (Subashini et al., 2012).

Anticancer Activity

Some derivatives of N'-[4-(diethylamino)benzylidene]-4-nitrobenzohydrazide have shown promising results in the field of cancer research. For instance, benzylidenehydrazide derivatives exhibited significant activity against human lung cancer cell lines, with potential as anticancer agents (Sulistyowaty et al., 2020).

Nonlinear Optical Properties

The compound and its derivatives have also been researched for their potential in nonlinear optics (NLO). For example, copper(II) and palladium(II) complexes with related ligands have shown significant NLO activity, which is key for applications in photonics and telecommunications (Cariati et al., 2002).

Enzyme Inhibition and Molecular Docking Studies

The enzyme inhibitory properties of these compounds have been explored through molecular docking studies. Some derivatives have been evaluated for their inhibitory effects on enzymes like tyrosinase and cholesterol esterase, suggesting their potential in therapeutic applications (Alyar et al., 2019).